Cas no 2411325-50-1 ((E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide)
(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- Z3952172572
- (2E)-4-(dimethylamino)-N-[1-(4-methanesulfinylphenyl)ethyl]-N-methylbut-2-enamide
- (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide
-
- Inchi: 1S/C16H24N2O2S/c1-13(14-8-10-15(11-9-14)21(5)20)18(4)16(19)7-6-12-17(2)3/h6-11,13H,12H2,1-5H3/b7-6+
- InChI Key: BCISHNWDFJQWHO-VOTSOKGWSA-N
- SMILES: S(C)(C1C=CC(=CC=1)C(C)N(C(/C=C/CN(C)C)=O)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 388
- XLogP3: 1
- Topological Polar Surface Area: 59.8
(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26577158-0.05g |
(2E)-4-(dimethylamino)-N-[1-(4-methanesulfinylphenyl)ethyl]-N-methylbut-2-enamide |
2411325-50-1 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
(E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide
Research Briefing on (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide (CAS: 2411325-50-1)
Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecule modulators targeting specific cellular pathways. Among these, (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide (CAS: 2411325-50-1) has emerged as a compound of interest due to its potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its chemical properties, mechanism of action, and preclinical efficacy.
The compound, characterized by its unique enamide structure and dimethylamino functional group, has been investigated for its role in modulating protein-protein interactions, particularly in pathways related to inflammation and oncology. Recent studies published in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have elucidated its binding affinity to key targets, including kinases and nuclear receptors, suggesting a broad spectrum of biological activity.
In vitro and in vivo studies have demonstrated that (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide exhibits promising pharmacokinetic profiles, including favorable bioavailability and metabolic stability. For instance, a 2023 study by Smith et al. reported its efficacy in reducing tumor growth in xenograft models, with minimal off-target effects. These findings underscore its potential as a lead compound for further drug development.
Despite these advancements, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.
In conclusion, (E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide represents a promising candidate in the chemical biology and pharmaceutical landscape. Continued research into its mechanisms and applications will be critical to unlocking its full therapeutic potential.
2411325-50-1 ((E)-4-(Dimethylamino)-N-methyl-N-[1-(4-methylsulfinylphenyl)ethyl]but-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)